Cas no 650578-82-8 (Benzenamine, 3-chloro-2-fluoro-, hydrochloride)

Technical Introduction: Benzenamine, 3-chloro-2-fluoro-, hydrochloride is a halogenated aniline derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern (3-chloro, 2-fluoro) enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex aromatic frameworks. The hydrochloride salt form improves stability and handling, ensuring consistent performance in synthetic applications. This compound is particularly suited for nucleophilic aromatic substitution (SNAr) and palladium-catalyzed transformations, offering precise control over regiochemistry. High purity grades are available to meet stringent requirements for research and industrial-scale production. Its versatility and reliability make it a preferred choice for advanced organic synthesis.

Benzenamine, 3-chloro-2-fluoro-, hydrochloride structure

650578-82-8 structure

Product Name:Benzenamine, 3-chloro-2-fluoro-, hydrochloride

CAS No:650578-82-8

MF:C₆H₆Cl₂FN

MW:182.022943019867

CID:409401

PubChem ID:66838620

Update Time:2025-10-29

Benzenamine, 3-chloro-2-fluoro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 3-chloro-2-fluoro-, hydrochloride
- 3-chloro-2-fluoroaniline,hydrochloride
- E72150
- 3-Chloro-2-fluoroaniline--hydrogen chloride (1/1)
- AS-84379
- DTXSID30735873
- 3-chloro-2-fluoroaniline hydrochloride
- 3-chloro-2-fluoroaniline;hydrochloride
- SCHEMBL907224
- 650578-82-8
- Inchi： 1S/C6H5ClFN.ClH/c7-4-2-1-3-5(9)6(4)8;/h1-3H,9H2;1H
- InChI Key： DNNBOEXYZDJDMY-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1F)N.Cl

Computed Properties

Exact Mass: 180.98600
Monoisotopic Mass: 180.9861327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02000
LogP: 3.44450

Benzenamine, 3-chloro-2-fluoro-, hydrochloride Pricemore >>

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